![molecular formula C12H24N2O3S B4428225 N-butyl-1-(ethylsulfonyl)-4-piperidinecarboxamide](/img/structure/B4428225.png)
N-butyl-1-(ethylsulfonyl)-4-piperidinecarboxamide
Description
Synthesis Analysis
The synthesis of N-butyl-1-(ethylsulfonyl)-4-piperidinecarboxamide and related compounds often involves complex organic reactions, including the use of chiral sulfinamides for asymmetric synthesis of N-heterocycles. This methodology allows for the creation of structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives, highlighting the compound's versatility in synthesizing therapeutically relevant structures (Philip et al., 2020).
Molecular Structure Analysis
The molecular structure of this compound plays a crucial role in its reactivity and interaction with biological targets. The compound features a sulfonyl group attached to a piperidine ring, which is a common structural motif in many pharmacologically active molecules. This structure is critical for the compound's ability to engage in various chemical reactions and its potential biological activities.
Chemical Reactions and Properties
This compound participates in a range of chemical reactions, including N-dealkylation, which is common among arylpiperazine derivatives. These reactions are pivotal in understanding the compound's metabolism and potential pharmacological effects. Arylpiperazine derivatives, including those related to this compound, are known for their diverse pharmacological activities, such as antidepressant and anxiolytic effects (Caccia, 2007).
properties
IUPAC Name |
N-butyl-1-ethylsulfonylpiperidine-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O3S/c1-3-5-8-13-12(15)11-6-9-14(10-7-11)18(16,17)4-2/h11H,3-10H2,1-2H3,(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZUBOILZYYFUNQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1CCN(CC1)S(=O)(=O)CC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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